6-Fluoro-2-methylquinolin-4-ol
Overview
Description
6-Fluoro-2-methylquinolin-4-ol is a compound that belongs to the quinoline family, a class of heterocyclic aromatic organic compounds. Quinolines and their derivatives are known for their diverse biological activities and applications in medicinal chemistry. The presence of a fluorine atom at the 6th position and a methyl group at the 2nd position on the quinoline core structure can significantly influence the compound's chemical and physical properties, as well as its biological activity.
Synthesis Analysis
The synthesis of fluorinated quinoline derivatives has been explored in various studies. For instance, the synthesis of 6-fluoroquinoline derivatives with modifications at the 2nd and 4th positions has been reported to yield compounds with significant antiplasmodial activity . Another study describes the synthesis of 6-fluoro-1-[(1R,2S)-2-fluorocyclopropan-1-yl]-4-oxoquinoline-3-carboxylic acids, which showed potent antibacterial activity . Additionally, the synthesis of 6-fluoro-2-methyl-1,2,3,4-tetrahydroquinoline (FTHQ) and its optical resolution has been achieved, which is a key intermediate for further chemical transformations .
Molecular Structure Analysis
The molecular structure of fluorinated quinolines has been studied to understand the impact of fluorine on the crystal engineering of these compounds. The introduction of fluorine atoms can lead to different packing features in the crystal lattice, as evidenced by the study of fluorine-substituted isoquinolines . The crystal structure of related compounds, such as 6-(3-chloropropoxy)-4-(2-fluorophenylamino)-7-methoxyquinazoline, has been determined, providing insights into the three-dimensional arrangement and intermolecular interactions .
Chemical Reactions Analysis
Fluorinated quinolines participate in various chemical reactions that are essential for their functionalization and application. For example, the preparation of 2-fluoroquinoline by halogen exchange has been described, showcasing the reactivity of chloro-compounds with potassium fluoride . The use of 6-aminoquinoline as a fluorogenic leaving group in peptide cleavage reactions demonstrates the utility of quinoline derivatives in biochemical assays .
Physical and Chemical Properties Analysis
The physical and chemical properties of fluorinated quinolines are influenced by the presence of fluorine, which can affect parameters such as lipophilicity, permeability, and stability. The physicochemical properties, including log P and log D, of new 6-fluoroquinoline derivatives have been calculated or determined experimentally, highlighting their potential as drug candidates . The stability of fluorophores like 6-methoxy-4-quinolone under various conditions, including pH, light, and heat, has been investigated, demonstrating the robustness of these compounds for applications in biomedical analysis .
Scientific Research Applications
-
Medicine
- Quinoline derivatives are utilized in various areas of medicine .
- They are present in numerous biological compounds, e.g., antimalarial, antimicrobial, antimycobacterial, antidepressant, anticonvulsant, antiviral, anticancer, antihypertensive, platelet-derived growth factor (PDGF) receptor tyrosine kinase (RTK) inhibitory, antiinflammatory, antioxidant, and anti-human immunodeficiency virus (HIV) agents .
- Most quinoline derivatives exhibit good antimicrobial activity against various Gram-positive and Gram-negative microbial species .
- Quinolines are also known to inhibit DNA synthesis by promoting cleavage of bacterial DNA gyrase and type IV topoisomerase, ultimately leading to rapid bacterial death .
-
Agriculture
- “6-Fluoro-2-methylquinolin-4-ol” has potential applications in agriculture.
-
Environmental Science
- “6-Fluoro-2-methylquinolin-4-ol” can also be used in environmental science.
-
Antibacterial Agent
- “6-Fluoro-2-methylquinolin-4-ol” has been shown to exhibit significant antibacterial activity against a wide range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains.
- The compound’s antibacterial activity depends on the substitution on the heterocyclic pyridine ring .
- Quinolines are known to inhibit DNA synthesis by promoting cleavage of bacterial DNA gyrase and type IV topoisomerase, ultimately leading to rapid bacterial death .
-
Antifungal Agent
- “6-Fluoro-2-methylquinolin-4-ol” also possesses antifungal activity against various fungal species.
-
Antiviral and Anticancer Agent
- “6-Fluoro-2-methylquinolin-4-ol” can be used as a lead compound for the development of new antiviral and anticancer agents.
-
Chemical Intermediates
-
Dyes and Materials
-
Catalysts
-
Electronics
-
Food Industry
-
Refineries
properties
IUPAC Name |
6-fluoro-2-methyl-1H-quinolin-4-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8FNO/c1-6-4-10(13)8-5-7(11)2-3-9(8)12-6/h2-5H,1H3,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BKXCHVFCJZJATJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)C2=C(N1)C=CC(=C2)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8FNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60166590 | |
Record name | 6-Fluoro-2-methylquinolin-4-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60166590 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Fluoro-2-methylquinolin-4-ol | |
CAS RN |
15912-68-2 | |
Record name | 6-Fluoro-2-methyl-4-quinolinol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=15912-68-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6-Fluoro-2-methylquinolin-4-ol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0015912682 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 6-Fluoro-2-methylquinolin-4-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60166590 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-fluoro-2-methylquinolin-4-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.036.398 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.